3-Methyl-2-oxo-1,3-oxazolidine-4-carboxylic acid
Cat. No. B2776121
CAS RN:
1508932-70-4
M. Wt: 145.114
InChI Key: BFXOZXAVSIVJKJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Description
3-Methyl-2-oxo-1,3-oxazolidine-4-carboxylic acid (CAS Number: 1508932-70-4) is a cyclic amino acid that contains both a carboxylic acid and a lactam group . It has a molecular weight of 145.11 .
Synthesis Analysis
The synthesis of oxazolidines, including 3-Methyl-2-oxo-1,3-oxazolidine-4-carboxylic acid, can be achieved through various methods. One efficient method involves the use of a chiral magnesium phosphate catalyst to form hemiaminal intermediates by the enantioselective addition of alcohols to imines, followed by intramolecular cyclization under mildly basic conditions . Other methods include the reaction of aliphatic aldehydes with nonstabilized azomethine ylides , and the use of tetrabutylammonium iodide as the catalyst and tert-butyl hydroperoxide in water as the oxidant .Molecular Structure Analysis
The InChI code for 3-Methyl-2-oxo-1,3-oxazolidine-4-carboxylic acid is1S/C5H7NO4/c1-6-3 (4 (7)8)2-10-5 (6)9/h3H,2H2,1H3, (H,7,8) . This indicates that the molecule consists of 5 carbon atoms, 7 hydrogen atoms, 1 nitrogen atom, and 4 oxygen atoms . Chemical Reactions Analysis
Oxazolidines, including 3-Methyl-2-oxo-1,3-oxazolidine-4-carboxylic acid, can undergo various chemical reactions. For instance, they can be formed through the reaction of aliphatic aldehydes with nonstabilized azomethine ylides . They can also be constructed via oxidative C(sp3)-H functionalization/C-O/C-N bonds formations .Physical And Chemical Properties Analysis
3-Methyl-2-oxo-1,3-oxazolidine-4-carboxylic acid is a powder at room temperature .Scientific Research Applications
- Researchers have explored the antitumor potential of 3-Methyl-2-oxo-1,3-oxazolidine-4-carboxylic acid. In one study, a derivative of this compound exhibited potent inhibitory activity against breast cancer cells (T47D) compared to the control drug temozolomide . Further investigations into its mechanism of action and potential clinical applications are ongoing.
- Oxazolines, including 3-Methyl-2-oxo-1,3-oxazolidine-4-carboxylic acid, serve as versatile ligands in catalytic processes. Researchers have employed them in asymmetric synthesis, metal-catalyzed reactions, and cycloadditions . Their chiral nature makes them valuable for creating enantioselective products.
Antitumor Activity
Catalysis and Organic Synthesis
properties
IUPAC Name |
3-methyl-2-oxo-1,3-oxazolidine-4-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7NO4/c1-6-3(4(7)8)2-10-5(6)9/h3H,2H2,1H3,(H,7,8) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BFXOZXAVSIVJKJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(COC1=O)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
145.11 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methyl-2-oxo-1,3-oxazolidine-4-carboxylic acid | |
CAS RN |
1508932-70-4 |
Source
|
| Record name | 3-methyl-2-oxo-1,3-oxazolidine-4-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[bis(2-cyanoethyl)sulfamoyl]-N-[4-[4-[[4-[bis(2-cyanoethyl)sulfamoyl]benzoyl]amino]-3-methylphenyl]-2-methylphenyl]benzamide](/img/structure/B2776038.png)
sulfanyl]-1-{2,7-dimethylimidazo[1,2-a]pyridin-3-yl}ethylidene})amine](/img/structure/B2776042.png)
![(E)-2-(morpholine-4-carbonyl)-3-(4-oxo-2-phenoxy-4H-pyrido[1,2-a]pyrimidin-3-yl)acrylonitrile](/img/structure/B2776049.png)
![6-Isopropyl[1,2,4]triazolo[1,5-a]pyrimidin-2-amine](/img/structure/B2776052.png)
![1-[4-(Aminomethyl)-4-phenylpiperidin-1-yl]-2-(4-cyclopropylpyrazol-1-yl)ethanone;dihydrochloride](/img/structure/B2776055.png)
![N-[(4-tert-butylphenyl)(cyano)methyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide](/img/structure/B2776059.png)
![4-{[4-(2-Methoxyphenyl)piperazin-1-yl]sulfonyl}aniline](/img/structure/B2776060.png)
![N-((8-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)cyclopropanecarboxamide](/img/structure/B2776061.png)